L-LEUCINE (13C6,D10,15N)

• Molecular Weight: 148.18

Description

L-Leucine (13C6,D10,15N) is a stable isotope-labeled variant of the essential branched-chain amino acid L-leucine. It incorporates six carbon-13 (13C) atoms, ten deuterium (2H or D) atoms, and one nitrogen-15 (15N) atom, resulting in a molecular formula of (13CH3)213CH13CH213CH(15NH2)13CO2H and a molecular weight of 138.12 . This compound is primarily used as an internal standard in mass spectrometry (MS)-based metabolomics, proteomics, and tracer studies due to its minimal interference with natural isotopic abundance and high detectability in analytical workflows .

Comparison with Similar Compounds

Comparison with Similar Isotope-Labeled Leucine Compounds

Isotopic Composition and Purity

The isotopic composition and purity of labeled leucine derivatives significantly influence their analytical performance. Key examples include:

Compound	Isotopic Labels	Purity (Atom %)	Key Applications	Source
L-Leucine (13C6,D10,15N)	13C6, D10, 15N	97–99% 13C; 97–99% D; 97–99% 15N	MS internal standards; tracer studies
L-Leucine (13C6,15N)	13C6, 15N	99% 13C; 99% 15N	LAT-1 transporter activity assays
L-Leucine (D10)	D10	98% D	NMR spectroscopy; metabolic flux analysis
L-Leucine (15N)	15N	98% 15N	Nitrogen metabolism studies
L-Leucine (1-13C;15N)	1-13C, 15N	99% 13C; 93–95% 15N	Targeted proteomics; enzyme kinetics

Key Observations :

• Multi-labeled compounds like L-Leucine (13C6,D10,15N) offer superior mass shifts (e.g., M+7 for 13C6,15N ), enhancing resolution in MS detection compared to singly labeled analogs.
• Deuterium-labeled variants (e.g., D10) may exhibit isotopic exchange or kinetic isotope effects in metabolic studies, unlike 13C/15N labels, which are chemically inert .

Analytical Performance

Sensitivity and Linearity

• L-Leucine (13C6,D10,15N) : Validated for quantification in dried blood spot (DBS) extracts with limits of quantification (LOQ) <200 nM, comparable to [13C6] anthranilic acid but less sensitive than [2H5][15N] indole-3-acetamide (LOQ = 1 nM) .
• L-Leucine (13C6,15N) : Used in UPLC-MS/MS for LAT-1 functional testing, demonstrating linearity over a 1–1,200 nM range , similar to [13C11][15N2] L-tryptophan (7.5–75,000 nM) .

Matrix Compatibility

• Multi-isotopic labels reduce matrix interference. For example, [13C6,15N]-labeled IDAL*NENK improved β-lactoglobulin quantification in dairy allergens via isotope dilution MS .

Stability and Handling

• Deuterium-labeled compounds (e.g., D10-Leu) require strict storage in inert atmospheres to prevent proton-deuterium exchange .
• 13C/15N-labeled analogs (e.g., L-Leucine-13C6,15N) are stable at room temperature but degrade above 300°C .

Cost and Availability

• Multi-labeled compounds are cost-prohibitive for large-scale studies. For example, 0.25 g of L-Leucine (13C6,D10,15N) costs ~18,112 CNY , whereas 0.25 g of L-Leucine (D10) is ~30% cheaper .
• Uniformly labeled lysine/arginine are often preferred over labeled leucine in proteomics due to lower cost and higher commercial availability .